molecular formula C16H16N4O4S2 B280753 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide

4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide

Cat. No. B280753
M. Wt: 392.5 g/mol
InChI Key: DMLABFJHNFSKGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development. This compound is a sulfonamide derivative that has been synthesized through a multi-step process and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide involves the inhibition of various enzymes that are involved in the pathogenesis of different diseases. For instance, this compound inhibits the activity of carbonic anhydrase, which is involved in the regulation of acid-base balance, and has been shown to have a potential therapeutic effect in the treatment of glaucoma and edema.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide are diverse and depend on the specific enzyme that is being inhibited. For instance, the inhibition of tyrosinase by this compound leads to a decrease in the production of melanin, which is responsible for skin pigmentation. On the other hand, the inhibition of urease by this compound leads to a decrease in the production of ammonia, which is involved in the pathogenesis of various diseases such as liver cirrhosis.

Advantages and Limitations for Lab Experiments

The advantages of using 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide in lab experiments are its potent inhibitory activity against various enzymes and its potential therapeutic effect in the treatment of various diseases. However, the limitations of using this compound in lab experiments include its high cost of synthesis, its low solubility in aqueous solutions, and its potential toxicity.

Future Directions

The future directions for the research on 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide are diverse and include the following:
1. The development of more efficient and cost-effective synthesis methods for this compound.
2. The identification of new enzymes that can be inhibited by this compound and the investigation of their potential therapeutic effects.
3. The development of new drug delivery systems that can enhance the solubility and bioavailability of this compound.
4. The investigation of the potential toxicity of this compound and the development of strategies to mitigate its adverse effects.
5. The investigation of the potential synergistic effects of this compound with other drugs and the development of combination therapies for various diseases.

Synthesis Methods

The synthesis of 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide involves the reaction of 4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenylamine with ethyl 4-aminobenzenesulfonate in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting compound is then treated with ethyl iodide to form the final product.

Scientific Research Applications

The compound 4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-3-ylsulfanyl)phenyl]benzenesulfonamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against various enzymes such as carbonic anhydrase, tyrosinase, and urease. Moreover, this compound has also shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.

properties

Molecular Formula

C16H16N4O4S2

Molecular Weight

392.5 g/mol

IUPAC Name

4-ethoxy-N-[4-hydroxy-3-(1H-1,2,4-triazol-5-ylsulfanyl)phenyl]benzenesulfonamide

InChI

InChI=1S/C16H16N4O4S2/c1-2-24-12-4-6-13(7-5-12)26(22,23)20-11-3-8-14(21)15(9-11)25-16-17-10-18-19-16/h3-10,20-21H,2H2,1H3,(H,17,18,19)

InChI Key

DMLABFJHNFSKGM-UHFFFAOYSA-N

SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)SC3=NC=NN3

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)O)SC3=NC=NN3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.